2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide

• Molecular Formula: C23H31N3O4S
• Molecular Weight: 445.6 g/mol
• IUPAC Name: 2-(5-methyl-2-propan-2-ylphenoxy)-N-[2-(4-methylsulfonylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C23H31N3O4S/c1-17(2)19-10-9-18(3)15-22(19)30-16-23(27)24-20-7-5-6-8-21(20)25-11-13-26(14-12-25)31(4,28)29/h5-10,15,17H,11-14,16H2,1-4H3,(H,24,27)
• InChI Key: GBMDLZLMIDOYMF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=CC=C2N3CCN(CC3)S(=O)(=O)C

Description

2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A acts as a selective modulator of the glucocorticoid receptor (GR), a nuclear receptor that plays a crucial role in regulating immune and inflammatory responses. By binding to the GR, 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A can regulate the expression of genes involved in inflammation and immune responses, leading to its anti-inflammatory and analgesic effects. Additionally, 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A has been shown to induce apoptosis in cancer cells by activating the GR-mediated pathway.
Biochemical and Physiological Effects
2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to inhibit cancer cell growth and induce apoptosis in vitro and in vivo. In a mouse model of Alzheimer's disease, 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A improved cognitive function and reduced amyloid-beta deposition in the brain. In a rat model of Parkinson's disease, 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A protected dopaminergic neurons from degeneration and improved motor function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A in lab experiments is its selectivity for the GR, which allows for the specific modulation of immune and inflammatory responses. However, one limitation is its low solubility in water, which can make it difficult to use in certain assays. Additionally, the effects of 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A may vary depending on the cell type and experimental conditions used.

Future Directions

For research on 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A include further studies on its potential therapeutic applications in cancer, inflammation, and neurological disorders. Additionally, the development of more soluble analogs of 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A may improve its efficacy and ease of use in lab experiments. Further studies on the mechanism of action of 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A may also provide insights into its potential therapeutic targets and pathways.

Synthesis Methods

2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A is synthesized through a multistep process that involves the reaction of 2-isopropyl-5-methylphenol with chloroacetyl chloride, followed by the reaction with 4-(methylsulfonyl)-1-piperazine. The resulting intermediate is then reacted with 2-(4-aminophenyl)acetamide to yield 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A.

Scientific Research Applications

2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory and analgesic properties, as well as the ability to inhibit cancer cell growth and induce apoptosis. 2-(2-isopropyl-5-methylphenoxy)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide A has also been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.